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Compound of Interest

Compound Name: Chlorogenic acid-13C3

Cat. No.: B15141568

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of isotopically labeled compounds like Chlorogenic acid-13C3 is paramount for
laboratory safety and environmental protection. This guide provides a detailed, step-by-step
procedure for the safe disposal of Chlorogenic acid-13C3, based on available safety data
sheets for chlorogenic acid. While the isotopic labeling with Carbon-13 does not alter the
chemical hazards, it is crucial to follow these guidelines to ensure safe laboratory practices.

Essential Safety Precautions and Handling

Before beginning any disposal procedure, it is critical to be familiar with the safety hazards
associated with chlorogenic acid. It may cause skin and serious eye irritation, as well as
respiratory irritation.[1] Always handle this compound in a well-ventilated area and wear
appropriate personal protective equipment (PPE).[1][2]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

Hand Protection: Wear suitable protective gloves.[3]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

Respiratory Protection: In case of dust formation, use a particle filter respirator.[2]
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Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent contamination
and exposure.

For Dry Spills:
e Avoid generating dust.[1]

e Use dry clean-up procedures such as sweeping or vacuuming (with an explosion-proof
machine).[1]

e Collect the residue and place it in a sealed, labeled container for disposal.[1]

For Wet Spills:

e Vacuum or shovel the material into a labeled container for disposal.[1]

o Wash the spill area with large amounts of water, and prevent runoff from entering drains.[1]
If contamination of drains or waterways occurs, immediately notify emergency services.[1]

Step-by-Step Disposal Procedure

The primary method for the disposal of Chlorogenic acid-13C3 is to treat it as special
hazardous waste.

o Containerization: Carefully transfer the waste material into a clean, dry, and sealable
container. Ensure the container is appropriately labeled with the chemical name
("Chlorogenic acid-13C3") and any relevant hazard symbols.

o Waste Collection: Store the sealed container in a designated, well-ventilated, and secure
area, away from incompatible materials such as strong oxidizing agents.[2]

¢ Regulatory Compliance: Dispose of the contents and the container at an authorized
hazardous or special waste collection point.[1] It is crucial to adhere to all local, state, and
federal regulations regarding chemical waste disposal. Consult with your institution's
environmental health and safety (EHS) department for specific guidance.
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» Contaminated Materials: Any materials used for cleaning spills, such as paper towels or
absorbent pads, should also be placed in a sealed, labeled container and disposed of as
hazardous waste. Handle contaminated packages in the same way as the substance itself.

[4]

Chemical and Physical Properties

The following table summarizes key quantitative data for chlorogenic acid.

Property Value

Molecular Formula C16H1809

Molecular Weight 354.3 g/mol

Appearance Beige Powder/Crystalline Solid
Melting Point 205 - 209 °C /401 - 408.2 °F

Soluble in hot water.[2] Soluble in ethanol (~25
Solubility mg/ml), DMSO (~50 mg/ml), and dimethyl
formamide (~71 mg/ml).[5]

Storage Temperature -20°C

Stable under normal conditions.[2] At least 4

Stability
years at -20°C.[5]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Chlorogenic acid-
13C3.
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Caption: Disposal workflow for Chlorogenic acid-13C3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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